Mumeose K: A Technical Whitepaper on its Discovery, Origin, and Biological Activity in Prunus mume
Mumeose K: A Technical Whitepaper on its Discovery, Origin, and Biological Activity in Prunus mume
Abstract
Mumeose K is a phenolic compound classified as an acylated sucrose, isolated from the flower buds of Prunus mume, the Japanese apricot. This document provides a comprehensive technical overview of Mumeose K, detailing its discovery, botanical origin, physicochemical properties, and known biological activities. It summarizes quantitative data in tabular format and outlines the experimental protocols for its extraction, isolation, and bioactivity assessment. Furthermore, this guide presents key experimental workflows and proposed signaling pathways as diagrams to elucidate the compound's mechanism of action, specifically its anti-inflammatory and anti-diabetic potential. This whitepaper is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.
Introduction
Prunus mume, commonly known as the Japanese apricot or Mei, is a fruit tree native to southern China with a cultivation history spanning over 7,000 years.[1][2] It has been introduced and extensively cultivated in Japan, Korea, and Vietnam.[1] Beyond its ornamental value, various parts of the P. mume plant are utilized in traditional medicine and cuisine.[3] Phytochemical investigations have revealed a rich profile of natural products, including phenolics, organic acids, terpenes, and glycosides.[4] Among these, the phenolic components, particularly phenylpropanoid sucrose esters found in the flower buds, are of significant scientific interest.[4][5]
Mumeose K belongs to this class of compounds and has been identified as a key bioactive metabolite.[5] It is one of several related acylated sucroses, collectively termed "mumeoses," isolated from P. mume flower buds.[6] Research indicates that Mumeose K exhibits several promising biological activities, positioning it as a compound of interest for further investigation in drug discovery and development.
Discovery and Botanical Origin
2.1. Botanical Source Mumeose K is naturally synthesized and stored in Prunus mume. The highest concentrations of this compound are found in the floral tissues just before anthesis (pre-anthesis), indicating a potential role in protecting the plant's reproductive structures.[7] The accumulation of Mumeose K is subject to developmental regulation and can be influenced by environmental factors such as light intensity and temperature fluctuations during bud development.[7] Its complex structure, featuring a polyacylated sucrose core, also serves as a chemotaxonomic marker for identifying different P. mume cultivars.[7]
2.2. Isolation The discovery of Mumeose K was the result of phytochemical studies on the methanolic extracts of P. mume flower buds.[6] It was isolated as part of a broader family of at least 22 related acylated sucroses (Mumeose A through V).[6] The isolation process relies on advanced chromatographic techniques to separate Mumeose K from a complex mixture of other plant metabolites.[7]
Physicochemical Properties
The fundamental chemical and physical characteristics of Mumeose K are summarized below. These properties are critical for its identification, purification, and formulation in experimental and developmental settings.
| Property | Value | Source(s) |
| IUPAC Name | [(2S,3S,4R,5R)-2-[(2R,3R,4S,5R,6R)-3,4-diacetyloxy-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-hydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate | [7] |
| Molecular Formula | C25H32O15 | [7][8] |
| Molecular Weight | 572.5 g/mol | [7][8] |
| CAS Number | 2132384-01-9 | [8][9] |
| Appearance | Powder | [8] |
| Solubility | Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone. | [8] |
Biological Activity and Mechanism of Action
Mumeose K demonstrates a range of biological activities, primarily investigated through in vitro studies. Its therapeutic potential is linked to its antioxidant, anti-inflammatory, and anti-diabetic properties.
| Activity | Key Finding | Mechanism | Source(s) |
| Anti-diabetic | Inhibition of aldose reductase | IC50 = 27 μM | [9] |
| Anti-inflammatory | Inhibition of pro-inflammatory cytokines | Suppresses Interleukin-1 beta (IL-1β) and Tumor Necrosis Factor-alpha (TNF-α) | [7] |
| Antioxidant | Scavenges free radicals | Protects cells from oxidative stress | [7] |
| Ecological Role | Antimicrobial and Rhizosphere Modulation | Disrupts microbial membrane integrity and inhibits key enzymes in pathogens; influences microbial behavior. | [7] |
4.1. Proposed Anti-inflammatory Signaling Pathway
Mumeose K exerts anti-inflammatory effects by inhibiting key pro-inflammatory cytokines like TNF-α.[7] TNF-α is a critical initiator of inflammatory cascades, often signaling through pathways such as the Mitogen-Activated Protein Kinase (MAPK) pathway.[10] By inhibiting TNF-α, Mumeose K can prevent the downstream activation of kinases and transcription factors that lead to the expression of inflammatory genes.
References
- 1. Prunus mume - Wikipedia [en.wikipedia.org]
- 2. Novel insights into the dissemination route of Japanese apricot (Prunus mume Sieb. et Zucc.) based on genomics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. gardenia.net [gardenia.net]
- 4. Comprehensive Review of Phytochemical Constituents, Pharmacological Properties, and Clinical Applications of Prunus mume - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. Buy Mumeose K (EVT-13567962) [evitachem.com]
- 8. Mumeose K | CAS:2132384-01-9 | Other NPs | High Purity | Manufacturer BioCrick [biocrick.com]
- 9. Mumeose K | 2132384-01-9 [chemicalbook.com]
- 10. KEGG PATHWAY: mmu04010 [genome.jp]
